Cas no 84327-85-5 (<br>N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide)

• Product Name: <br>N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide
• CAS No: 84327-85-5
• MF: C₁₈H₁₄ClN₃O₃S
• MW: 387.840061664581
• CID: 3071652
• PubChem ID: 1124643
• Update Time: 2025-05-20

<br>N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide
• N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide
• N-(4-acetylphenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide (7b)
• AKOS000574050
• NSC787267
• 84327-85-5
• N-(4-acetylphenyl)-2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• N-(4-acetylphenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• AG-690/40696667
• NSC-787267
• BDBM202548

• MDL： MFCD02224015
• Inchi： 1S/C18H14ClN3O3S/c1-11(23)12-4-8-15(9-5-12)20-16(24)10-26-18-22-21-17(25-18)13-2-6-14(19)7-3-13/h2-9H,10H2,1H3,(H,20,24)
• InChI Key： QCYGMGGORRWTTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(O1)SCC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 387.0444402Da
• Monoisotopic Mass: 387.0444402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Additional information on <br>N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide

N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]acetamide: A Comprehensive Overview

CAS No 84327-85-5 corresponds to the compound N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]acetamide, a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an acetyl group, a chlorophenyl moiety, and a 1,3,4-oxadiazole ring system. The presence of these groups contributes to its diverse chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is achieved through the reaction of an appropriate amine with a carbonyl compound under acidic conditions. The subsequent introduction of the chlorophenyl group and the acetyl group requires precise control over reaction conditions to ensure high yields and purity. The final step involves the coupling of these intermediates to form the complete molecule. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Research has demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has been extensively investigated. Preclinical studies have shown that it significantly reduces inflammation in animal models without causing notable side effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a charge transport material in organic photovoltaic cells. Initial results indicate that it can enhance the efficiency of these devices by improving charge separation and transport.

The safety profile of this compound has also been a subject of recent investigations. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in pharmaceutical applications. However, further studies are required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, N-(4-Acetyl-phenyl)-2-[5-(4-chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]acetamide (CAS No 84327-85-5) is a versatile compound with promising applications in both pharmacology and materials science. Its unique structure and functional groups contribute to its diverse properties and reactivity. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in various fields of science and technology.